Cas no 1804636-23-4 (Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate)
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C10H9BrF3NO4/c1-18-8(16)3-6-7(19-10(12,13)14)2-5(4-11)9(17)15-6/h2H,3-4H2,1H3,(H,15,17)
- InChI Key: FIVHASQHOQTEPB-UHFFFAOYSA-N
- SMILES: BrCC1C(NC(CC(=O)OC)=C(C=1)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 1.5
- Topological Polar Surface Area: 64.599
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095812-1g |
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate |
1804636-23-4 | 97% | 1g |
$1,445.30 | 2022-04-02 |
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804636-23-4): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804636-23-4, is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its bromomethyl and hydroxy functional groups alongside a trifluoromethoxy substituent, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups allows for diverse chemical modifications, making it a valuable building block in synthetic chemistry.
The molecular structure of Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate contributes to its reactivity and adaptability in various synthetic pathways. The presence of a bromomethyl group (–CH₂Br) facilitates nucleophilic substitution reactions, enabling the introduction of different functional groups such as amines or alcohols. This feature is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. Additionally, the hydroxy group (–OH) can participate in esterification or etherification reactions, further expanding the compound's synthetic utility.
The trifluoromethoxy group (–OCH₂CF₃) is another critical feature that enhances the compound's appeal in pharmaceutical applications. Fluoro-substituents are widely employed in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group, in particular, has been shown to improve the pharmacokinetic properties of drugs by increasing their metabolic resistance and enhancing their interaction with biological targets. This makes Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate an attractive candidate for the synthesis of next-generation therapeutics.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyridine derivatives, such as Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate, are known for their diverse biological activities and have been incorporated into numerous drugs targeting various diseases. For instance, pyridine-based molecules have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The structural motifs present in this compound align well with these therapeutic areas, suggesting its potential application in developing novel treatments.
The synthesis of Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pyridine precursors followed by functional group transformations such as hydroxylation and esterification. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency and sustainability of these synthetic pathways. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and minimal byproducts.
In addition to its pharmaceutical applications, Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with tailored properties. Furthermore, its reactivity allows for the development of novel agrochemicals that exhibit improved efficacy and environmental compatibility. These applications underscore the broad industrial relevance of this compound.
The growing demand for innovative pharmaceuticals has driven research into new synthetic methodologies for compounds like Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate. Computational chemistry and machine learning techniques are being increasingly utilized to predict reaction outcomes and optimize synthetic routes. These computational tools have significantly reduced the time and resources required for drug discovery, enabling faster development of novel therapeutics. The integration of these technologies with traditional experimental approaches has accelerated progress in medicinal chemistry.
The safety and regulatory aspects of working with Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate must also be considered. While not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when handling this compound to prevent skin contact. Additionally, adequate ventilation is essential to avoid inhalation of any dust or vapors that may be generated during synthesis or purification processes.
In conclusion, Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804636-23-4) is a multifunctional intermediate with significant applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel therapeutic agents. Recent advancements in synthetic chemistry and computational methods have further enhanced its utility, paving the way for innovative drug discovery efforts. As research continues to uncover new applications for this compound, its importance in modern chemical biology is likely to grow even more pronounced.
1804636-23-4 (Methyl 3-(bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)